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Compound of Interest

Compound Name: Diphenoalic acid

cat. No.: B094337

An In-depth Technical Guide to Diphenolic Acid

This technical guide provides a comprehensive overview of diphenolic acid, including its
chemical identity, physicochemical properties, synthesis, and its role as a potential endocrine
disruptor. This document is intended for researchers, scientists, and professionals in drug
development and chemical industries.

Chemical Identity
IUPAC Name: 4,4-bis(4-hydroxyphenyl)pentanoic acid

Synonyms: Diphenolic acid (DPA), 4,4-Bis(4-hydroxyphenyl)valeric acid, 4-Hydroxy-y-(4-
hydroxyphenyl)-y-methylbenzenebutanoic acid, y,y-bis(p-hydroxyphenyl)valeric acid[1][2]

CAS Registry Number: 126-00-1[1][3][4]

Molecular Formula: C17H1s0a4[1][3][4][5]

Chemical Structure

The structure of diphenolic acid consists of a pentanoic acid backbone with two 4-
hydroxyphenyl groups attached to the C4 position.

SMILES:CC(CCC(=0)0O)(clcce(ccl)O)c2cec(cc2)O[5]

InChl:InChl=1S/C17H1804/c1-17(11-10-16(20)21,12-2-6-14(18) 7-3-12)13-4-8-15(19)9-5-
13/h2-9,18-19H,10-11H2,1H3,(H,20,21)[5]
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Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic properties of diphenolic acid is

presented in Table 1.

Table 1: Physicochemical and Spectroscopic Properties of Diphenolic Acid
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Property Value References
Physical Properties
Molecular Weight 286.32 g/mol [11[31[41[5]
Melting Point 167-172 °C [L1[31[61[7]
Boiling Point 507.0 £ 40.0 °C at 760 mmHg [2]
Density 1.3+0.1 g/lcm3 [2]
pKa 4.66 £ 0.10 (Predicted) [7]
Solubility
Appreciably soluble in hot
Water [1][6]
water
Soluble in acetone, acetic acid,
ethanol, isopropanol, methyl
Organic Solvents ethyl ketone. Insoluble in [1][6]
benzene, carbon tetrachloride,
and xylene.
Spectroscopic Data
1H NMR Spectral data available. [8]
13C NMR Spectral data available. 9]
O-H stretch: ~3300-3400 cm~!
(broad), C-O stretch: ~1000
IR Spectroscopy cm~1, Aromatic C-H stretch: [9][10]

~3000-3100 cm~1, Aromatic
C=C stretch: ~1500-1600 cm—!

UV Absorption (in EtOH)

Amax at 225 and 279 nm

[7]

Synthesis of Diphenolic Acid

Diphenolic acid is primarily synthesized via the acid-catalyzed condensation of levulinic acid

with phenol[1][6][11]. The reaction is a type of Friedel-Crafts alkylation.
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Synthesis Workflow

The general workflow for the synthesis of diphenolic acid is depicted below.
Synthesis Workflow of Diphenolic Acid
Reactants Reaction

Acid Catalyst
(e.g., HCI, Hz2S0a4)

Phenol

Levulinic Acid

Condensation Reaction

Purification

Crude Diphenolic Acid

:

Recrystallization

:

Pure Diphenolic Acid
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Synthesis Workflow of Diphenolic Acid

Experimental Protocol: Synthesis and Purification

This protocol provides a method for the synthesis of diphenolic acid from levulinic acid and

phenol.

Materials:
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e Levulinic acid (1.16 g, 0.01 mol)
e Phenol (5.65 g, 0.06 mol)

o 3-(sulfobutyl)-5-methyl-2-mercapto-1,3,4-thiadiazole-3-mercaptopropane sulfonate (as
catalyst) (1.70 g, 0.004 mol)[12]

e 25 mL round-bottom flask

e Stirring apparatus

e Heating mantle or water bath

o Solvent for recrystallization (e.g., hot water, acetic acid)[1][6][7]
 Filtration apparatus

Procedure:

Reaction Setup: To a 25 mL round-bottom flask, add levulinic acid, phenol, and the acid
catalyst[12].

o Reaction: The mixture is stirred at 60 °C for 12 hours[12]. The progress of the reaction can
be monitored by techniques such as thin-layer chromatography (TLC) or high-performance
liquid chromatography (HPLC).

o Work-up: After the reaction is complete, the crude product is isolated. Depending on the
catalyst used, this may involve neutralization, extraction, and solvent removal.

 Purification: The crude diphenolic acid is purified by recrystallization. It can be recrystallized
from hot water, acetic acid, or a mixture of heptane and ether[1][6][7]. The crystals are then
collected by filtration, washed with a cold solvent, and dried.

Role as a Potential Endocrine Disruptor

Diphenolic acid is structurally similar to bisphenol A (BPA), a known endocrine-disrupting
chemical (EDC)[6][7]. EDCs are exogenous substances that can interfere with the endocrine
system, potentially causing adverse health effects[13][14]. Due to its structural analogy to BPA,
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diphenolic acid has been investigated for its potential to interact with estrogen receptors
(ERs), primarily ERa and ERB[1][5][15].

Signaling Pathway: Estrogen Receptor Interaction

The binding of an estrogenic compound, such as estradiol or a xenoestrogen like diphenolic
acid, to estrogen receptors can trigger a cascade of cellular events. A simplified model of this
signaling pathway is shown below.
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Simplified Estrogen Receptor Signaling Pathway
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This pathway illustrates that upon binding to the estrogen receptor, diphenolic acid can
potentially initiate receptor dimerization, translocation to the nucleus, and subsequent binding
to estrogen response elements on the DNA. This can lead to the recruitment of co-activators
and modulation of gene transcription, resulting in a biological response[16][17]. The extent to
which diphenolic acid activates this pathway and its specific downstream effects are areas of
ongoing research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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